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Compound of Interest

Compound Name: cerium (III) chloride heptahydrate

Cat. No.: B7884524

Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the crystal structure of cerium (III)
chloride heptahydrate (CeCl₃·7H₂O), a compound of significant interest in chemical synthesis

and materials science. This document is intended for researchers, scientists, and drug

development professionals, offering a comprehensive overview of its crystallographic

parameters, molecular geometry, and the experimental protocols for its characterization.

Crystallographic Parameters
Cerium (III) chloride heptahydrate crystallizes in the triclinic crystal system, belonging to the

space group P-1.[1] This structure is characterized by a dimeric arrangement of cerium atoms,

forming [CeCl₂(H₂O)₇]₂ units. Within these dimers, each cerium ion is nine-coordinate, bonded

to two chlorine atoms and seven water molecules. The coordination polyhedron can be

described as a capped square antiprism. These dimeric units are interconnected through a

network of hydrogen bonds involving the coordinated water molecules and an additional,

isolated chloride ion.

The precise unit cell dimensions for cerium (III) chloride heptahydrate have been determined

by single-crystal X-ray diffraction and are summarized in the table below.
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Crystallographic Parameter Value

Crystal System Triclinic

Space Group P-1

a 12.8671(3) Å

b 10.5480(3) Å

c 12.7041(3) Å

α 95.1970(10)°

β 91.371(2)°

γ 104.645(2)°

Table 1: Unit Cell Parameters of Cerium (III)

Chloride Heptahydrate.[1]

Experimental Protocols
Synthesis and Crystallization
Single crystals of cerium (III) chloride heptahydrate suitable for X-ray diffraction analysis can

be obtained by the slow evaporation of a saturated aqueous solution of cerium (III) chloride at

ambient temperature.

Procedure:

Prepare a saturated solution of high-purity cerium (III) chloride heptahydrate in deionized

water.

Filter the solution to remove any insoluble impurities.

Transfer the clear filtrate to a crystallizing dish and cover it loosely to allow for slow

evaporation.

Allow the solution to stand undisturbed at a constant, ambient temperature.

Colorless, well-formed crystals will appear over a period of several days to weeks.
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Carefully harvest the crystals from the mother liquor and dry them on filter paper.

Single-Crystal X-ray Diffraction
The determination of the crystal structure is performed using a single-crystal X-ray

diffractometer.

Methodology:

A suitable single crystal is selected and mounted on the goniometer head of the

diffractometer.

The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations

and improve data quality.

X-ray diffraction data are collected using a monochromatic X-ray source (e.g., Mo Kα

radiation).

A series of diffraction images are recorded as the crystal is rotated.

The collected data are processed, including integration of reflection intensities and correction

for absorption effects.

The crystal structure is solved using direct methods or Patterson techniques and

subsequently refined by full-matrix least-squares methods.

Structural Visualization
The coordination environment of the cerium ion and the experimental workflow for crystal

structure determination are visualized in the following diagrams.
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Coordination of the Cerium(III) Ion
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Experimental Workflow for Crystal Structure Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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